2-amino-N'-(2-methoxybenzylidene)benzohydrazide

• IUPAC Name: 2-amino-N-[(E)-(2-methoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C15H15N3O2/c1-20-14-9-5-2-6-11(14)10-17-18-15(19)12-7-3-4-8-13(12)16/h2-10H,16H2,1H3,(H,18,19)/b17-10+
• InChI Key: CYEPLTYHNVMZJY-LICLKQGHSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NNC(=O)C2=CC=CC=C2N
• Isomeric SMILES: COC1=CC=CC=C1/C=N/NC(=O)C2=CC=CC=C2N
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

2-amino-N'-(2-methoxybenzylidene)benzohydrazide is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 269.116426730 g/mol and the complexity rating of the compound is 346. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of similar compounds has been explored in various studies. For example, “2-amino-N’-(pyridin-2-ylmethylene)benzohydrazide” was found to coordinate to the Zn atom through the pyridine nitrogen, imino nitrogen, and carbonyl oxygen in a study.

Safety and Hazards

The safety and hazards associated with similar compounds have been noted. For instance, Sigma-Aldrich sells “2-amino-3,5-dibromo-N’-(2-hydroxy-3-methoxybenzylidene)benzohydrazide” as-is and makes no representation or warranty whatsoever with respect to this product.

Future Directions

The future directions for the study of similar compounds could involve further exploration of their synthesis methods, mechanisms of action, and potential applications. For instance, the green synthesis method used for “2-amino-N’-(thiophen-2-yl)methylene)benzohydrazide” was found to be more eco-friendly and yielded good results, suggesting that similar methods could be explored for other compounds.